Cas no 2137549-90-5 (Ethanesulfonyl chloride, 2-(cyclopropyloxy)-)

• Product Name: Ethanesulfonyl chloride, 2-(cyclopropyloxy)-
• CAS No: 2137549-90-5
• MF: C₅H₉ClO₃S
• MW: 184.641159772873
• CID: 5255641
• Update Time: 2025-06-08

Ethanesulfonyl chloride, 2-(cyclopropyloxy)- Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonyl chloride, 2-(cyclopropyloxy)-

• Inchi： 1S/C5H9ClO3S/c6-10(7,8)4-3-9-5-1-2-5/h5H,1-4H2
• InChI Key： ONCMBKWTTGSDGI-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)COC1CC1

Additional information on Ethanesulfonyl chloride, 2-(cyclopropyloxy)-

Recent Advances in the Application of Ethanesulfonyl chloride, 2-(cyclopropyloxy)- (CAS: 2137549-90-5) in Chemical Biology and Pharmaceutical Research

Ethanesulfonyl chloride, 2-(cyclopropyloxy)- (CAS: 2137549-90-5) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This sulfonyl chloride derivative, characterized by its cyclopropoxy substituent, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of enzyme inhibitors and covalent modifiers targeting critical biological pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Ethanesulfonyl chloride, 2-(cyclopropyloxy)- in the design of irreversible inhibitors for serine hydrolases, a class of enzymes implicated in numerous diseases, including cancer and neurodegenerative disorders. The researchers employed this compound as a reactive warhead to covalently modify the active site of the target enzyme, leading to potent and selective inhibition. The study reported a significant improvement in inhibitor potency and selectivity compared to previous generations of inhibitors, underscoring the compound's potential in therapeutic development.

In addition to its role in enzyme inhibition, Ethanesulfonyl chloride, 2-(cyclopropyloxy)- has been explored as a building block in the synthesis of sulfonamide-based drugs. A recent patent application (WO2023056789) disclosed a novel series of sulfonamide derivatives incorporating this compound, which exhibited promising activity against bacterial pathogens. The patent highlighted the compound's ability to enhance the pharmacokinetic properties of the resulting drugs, including improved bioavailability and metabolic stability.

Another notable application of Ethanesulfonyl chloride, 2-(cyclopropyloxy)- is in the field of chemical proteomics, where it has been used to develop activity-based probes (ABPs) for profiling enzyme activities in complex biological systems. A 2024 study in ACS Chemical Biology described the synthesis of a probe based on this compound, which enabled the selective labeling and identification of cysteine proteases in live cells. This approach provides a powerful tool for understanding enzyme function and identifying new drug targets.

Despite its promising applications, the use of Ethanesulfonyl chloride, 2-(cyclopropyloxy)- also presents challenges, particularly in terms of reactivity and stability. Recent research has focused on optimizing the synthesis and handling of this compound to mitigate these issues. For instance, a 2023 paper in Organic Process Research & Development reported a scalable and efficient synthesis route that improves the yield and purity of the compound, making it more accessible for industrial applications.

In conclusion, Ethanesulfonyl chloride, 2-(cyclopropyloxy)- (CAS: 2137549-90-5) represents a valuable tool in chemical biology and pharmaceutical research, with diverse applications ranging from drug discovery to chemical proteomics. Ongoing research continues to uncover new uses for this compound, while efforts to address its synthetic and stability challenges are paving the way for broader adoption in the field. Future studies are expected to further elucidate its potential and expand its applications in therapeutic development.